Cas no 305852-99-7 (4-(4-Fluorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine)

• Product Name: 4-(4-Fluorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine
• CAS No: 305852-99-7
• MF: C₁₅H₁₂FN₅
• MW: 281.287685394287
• MDL: MFCD04175354
• CID: 892379
• Update Time: 2026-04-29

4-(4-Fluorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-FLUOROPHENYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE
• 4-(4-Fluorophenyl)-1,4-dihydro[1,3,5]triazino-[1,2-a]benzimidazol-2-amine
• 4-(4-FLUOROPHENYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A]BENZIMIDAZOL-2-AMINE
• 1,3,5-TRIAZINO[1,2-A]BENZIMIDAZOL-2-AMINE, 4-(4-FLUOROPHENYL)-1,4-DIHYDRO-
• 2-amino-4-(4'-fluorophenyl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazole
• 4-(4-FLUOROPHENYL)-1,4-DIHYDRO-1,3,5-TRIAZINO[1,2-A]BENZIMIDAZOL-2-AMINE
• 4-(4-fluorophenyl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazole-2-amine
• ASISCHEM C37994
• TIMTEC-BB SBB013295
• 4-(4-Fluorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine

• MDL： MFCD04175354
• Inchi： InChI=1S/C15H12FN5/c16-10-7-5-9(6-8-10)13-19-14(17)20-15-18-11-3-1-2-4-12(11)21(13)15/h1-8,13H,(H3,17,18,19,20)
• InChI Key： UMUNIZJNDXHOFR-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=C3NC(=N)NC(C4=CC=C(C=C4)F)N23

Computed Properties

• Exact Mass: 281.10800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 68.23000
• LogP: 2.73640

4-(4-Fluorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-(4-Fluorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine

Comprehensive Overview of 4-(4-Fluorophenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine (CAS No. 305852-99-7)

The compound 4-(4-Fluorophenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine (CAS No. 305852-99-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the benzimidazole and triazine hybrid family, which are known for their diverse biological activities. Researchers are particularly interested in its fluorophenyl moiety, as fluorine substitution often enhances metabolic stability and bioavailability in drug candidates.

In recent years, the demand for fluorinated heterocycles has surged, driven by their prominence in drug discovery and material science. The 4-(4-Fluorophenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine structure combines a benzimidazole core with a triazine ring, making it a versatile scaffold for designing novel therapeutics. Its CAS No. 305852-99-7 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in modern research.

One of the key reasons for the growing interest in this compound is its potential role in targeting kinase inhibitors and epigenetic modulators. Kinases are critical in cellular signaling pathways, and their dysregulation is associated with various diseases. The triazino-benzimidazole framework may offer selective inhibition properties, a hot topic in precision medicine. Additionally, the amine group at the 2-position provides a handle for further derivatization, enabling the exploration of structure-activity relationships (SAR).

From a synthetic chemistry perspective, the preparation of 4-(4-Fluorophenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine involves multi-step reactions, often starting from fluorobenzene derivatives and benzimidazole precursors. Researchers are optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the principles of green chemistry. This aligns with the broader trend of sustainable synthesis in the pharmaceutical industry.

The compound's physicochemical properties, such as solubility, logP, and hydrogen bonding capacity, are critical for its drug-likeness. Computational studies and in silico modeling have been employed to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile, a common practice in early-stage drug development. These studies suggest that the fluorophenyl-triazino-benzimidazole hybrid may exhibit favorable pharmacokinetic properties.

Beyond pharmaceuticals, CAS No. 305852-99-7 has potential applications in material science, particularly in the development of organic semiconductors and fluorescent probes. The conjugated system within its structure could facilitate electron transport, making it a candidate for optoelectronic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

In conclusion, 4-(4-Fluorophenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine represents a compelling case study in the intersection of medicinal chemistry and materials engineering. Its CAS No. 305852-99-7 serves as a unique identifier for researchers exploring its full potential. As the scientific community continues to investigate fluorinated heterocycles, this compound is poised to remain a subject of intense study and innovation.